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Compound of Interest

Compound Name: 4-bromobutanal

Cat. No.: B1274127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 4-
bromobutanal, a versatile reagent in organic synthesis. The document outlines its boiling point
and density, supported by detailed experimental protocols for their determination.

Core Physical Properties of 4-Bromobutanal

4-Bromobutanal, also known as 4-bromobutyraldehyde, is a bifunctional molecule containing
both an aldehyde group and a bromine atom.[1] This structure makes it a valuable intermediate
in the synthesis of various pharmaceuticals and other complex organic compounds.[1][2] It
typically appears as a colorless to pale yellow liquid.[1]

Quantitative Data Summary

The essential physical properties of 4-bromobutanal are summarized in the table below for
quick reference.
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Physical Property Value Conditions
Boiling Point 66-68 °C at 18 Torr
] at Standard Temperature and
Density 1.437 g/cm3
Pressure (STP)
Molecular Formula C4H7BrO
Molecular Weight 151.00 g/mol

Citations:[3][4][5]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of liquid compounds like 4-bromobutanal.

Determination of Boiling Point via Vacuum Distillation

Given that 4-bromobutanal has a boiling point determined at reduced pressure, vacuum
distillation is the appropriate method.[3][4] This technique is essential for compounds that may
decompose at their atmospheric boiling point or for which distillation at atmospheric pressure
would require excessively high temperatures.[6][7][8]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding pressure.[9][10][11] By reducing the pressure inside the distillation apparatus
using a vacuum pump, the boiling point is significantly lowered.[6][7][9]

Apparatus:

e Round-bottom flask

o Claisen adapter

« Distillation head with thermometer

o Condenser
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e Receiving flask

e Vacuum source (e.g., water aspirator or vacuum pump)
e Vacuum trap

e Manometer

e Heating mantle

e Stir bar

e Vacuum grease

Procedure:

o Apparatus Assembly: All glassware must be inspected for cracks or defects before assembly
to prevent implosion under vacuum. The joints of the distillation apparatus are lightly greased
to ensure an airtight seal. A stir bar is placed in the round-bottom flask to prevent bumping,
as boiling stones are ineffective under vacuum.

o Sample Preparation: The 4-bromobutanal sample is placed in the round-bottom flask.

o System Evacuation: The assembled apparatus is connected to the vacuum trap and the
vacuum source. The vacuum is applied before heating begins. This allows for the removal of
any low-boiling volatile impurities at room temperature.[12] The pressure of the system is
monitored with a manometer.

e Heating and Distillation: Once a stable, reduced pressure is achieved, the heating mantle is
turned on. The sample is heated gradually until it begins to boil.

» Boiling Point Measurement: The temperature is recorded when the vapor condensation ring
rises to the level of the thermometer bulb and remains constant. This stable temperature
reading is the boiling point of the liquid at the measured pressure.[6]

o Collection: The distilled liquid (distillate) is collected in the receiving flask.
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o Shutdown: After the distillation is complete, the heating is turned off, and the apparatus is
allowed to cool to room temperature before the vacuum is slowly released.

Determination of Density using a Pychometer

The pycnometer method is a highly precise technique for determining the density of a liquid by
measuring a precise volume of it.[1][2][3][4][13]

Principle: The density of a substance is its mass per unit volume. A pycnometer is a glass flask
with a precisely known volume. By weighing the pycnometer empty, filled with a reference liquid
(like distilled water), and filled with the sample liquid, the density of the sample can be
calculated.[2][4]

Apparatus:

o Pycnometer (specific gravity bottle) with a capillary stopper
e Analytical balance (accurate to £0.0001 g)

e Thermometer

o Constant temperature water bath

Procedure:

o Calibration of Pycnometer Volume:

o The pycnometer is thoroughly cleaned and dried, then weighed accurately on the
analytical balance (mass mo).[4]

o ltis then filled with distilled water of a known temperature and density (p_water). The
stopper is inserted, allowing excess water to exit through the capillary, ensuring the
volume is precisely met.[4][13]

o The exterior of the pycnometer is carefully dried, and it is weighed again (mass m1).

o The volume of the pycnometer (V) is calculated using the formula: V = (m1 - mo) / p_water
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e Measurement of Sample Density:
o The calibrated pycnometer is emptied, cleaned, and thoroughly dried.

o ltis then filled with 4-bromobutanal at the same temperature as the calibration. The
stopper is inserted, and any excess liquid is removed.

o The filled pycnometer is weighed to determine its mass (mass mz).
o Calculation of Density:
o The mass of the 4-bromobutanal sample (m_sample) is calculated: m_sample = mz - mo

o The density of the 4-bromobutanal (p_sample) is then calculated using the calibrated
volume: p_sample = m_sample / V

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of 4-bromobutanal.
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Caption: Workflow for determining the boiling point and density of 4-bromobutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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